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Introduction
The Super Proton-Proton Collider (SPPC) represents the next frontier in high-energy physics,

designed as a discovery machine to explore energy scales far beyond the Standard Model.[1]

[2] Proposed as the successor to the Circular Electron-Positron Collider (CEPC), the SPPC will

be housed in a 100-km circumference tunnel, aiming for a center-of-mass energy of up to 125

TeV.[1][2] This leap in energy and luminosity will generate unprecedented volumes of complex

data, posing significant software and computing challenges that demand a paradigm shift in

data processing, simulation, and analysis. These challenges, while rooted in particle physics,

offer valuable insights for any field grappling with exascale data, including computational drug

development where large-scale simulations and data analysis are paramount.

Core Computing and Software Challenges
The primary challenges for the SPPC's computing infrastructure are driven by the sheer scale

of the data and the complexity of the physics events. These can be categorized into several

key areas:

Exascale Data Volume and Management: The SPPC is expected to produce data on the

order of exabytes annually, a significant increase from the already massive data sets of the
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High-Luminosity LHC (HL-LHC).[3] Managing, storing, and providing access to these

datasets for a global collaboration of scientists is a monumental task.

High-Throughput Data Processing: The raw data from the detectors will have an extremely

high rate, requiring sophisticated, real-time processing to select and filter interesting physics

events. This necessitates the development of entirely new software-based trigger systems

capable of handling data flows of tens of terabits per second.[4]

Advanced Simulation Requirements: Accurately simulating the complex particle interactions

and detector responses at the SPPC's energy levels will require enormous computational

resources. The development of faster, more efficient simulation techniques, potentially

leveraging AI and machine learning, is critical.

Software Modernization and Performance: To fully exploit modern, heterogeneous computing

architectures (CPUs, GPUs, etc.), existing physics software must be modernized. This

involves refactoring legacy code and adopting new programming models to ensure efficient

use of diverse hardware.[3][5]

Integration of Machine Learning and AI: Machine learning will be indispensable for all stages

of the data lifecycle, from real-time event selection and data reconstruction to final physics

analysis. Developing and deploying these models at scale presents a significant challenge.

[3][6]

Quantitative Data Summary
The computing requirements for the SPPC are projected to far exceed current capabilities.

While specific numbers for the SPPC are still under study, the High-Luminosity LHC (HL-LHC)

provides a baseline for the scale of the challenge.
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Parameter
Current Large
Hadron Collider
(LHC)

High-Luminosity
LHC (HL-LHC)
Projection

Anticipated SPPC
Scale

Annual Raw Data

Volume
~50 PB/year[7] ~400-600 PB/year[7] > 1 EB/year

Total Storage Needs Petascale Exascale[3] Multi-Exascale

Required Computing

Capacity
Current Baseline

50-100 times greater

than today[3]

Order of magnitude

beyond HL-LHC

Simultaneous

Collisions (Pileup)
~40 Up to 200[8] Significantly Higher

Experimental Protocols
In the context of high-energy physics computing, "experimental protocols" refer to the

standardized workflows for processing and analyzing data.

Protocol 1: High-Throughput Monte Carlo Simulation
Objective: To generate simulated physics events and detector responses for comparison with

experimental data.

Methodology:

Physics Event Generation: Use theoretical models to generate particle collisions using

Monte Carlo event generators (e.g., Pythia, Herwig).

Particle Propagation: Simulate the passage of generated particles through the dense

material of the SPPC detector using frameworks like Geant4. This step is computationally

intensive.

Detector Response Simulation: Model the electronic response of the detector components to

the particle interactions, generating raw data in the same format as the real detector.

Event Reconstruction: Apply the same reconstruction algorithms used for real data to the

simulated raw data to produce analysis-level objects (e.g., particle tracks, energy deposits).
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Data Curation: Store the generated data in a structured format (e.g., ROOT files) on the

distributed computing grid for analysis.

Protocol 2: Distributed Data Reconstruction and
Analysis
Objective: To process raw experimental data into a format suitable for physics analysis and to

perform the analysis using a global network of computing resources.

Methodology:

Tier-0 Processing: Raw data from the SPPC detector is immediately processed at the central

Tier-0 computing facility. This involves initial event reconstruction and calibration.

Data Distribution: The reconstructed data is then distributed to a network of Tier-1 centers

around the world for secure storage and reprocessing.

Tier-2 Processing: Tier-2 centers, typically located at universities and research labs, use the

data from Tier-1 centers for simulation, user-level analysis, and other specific tasks.

Physics Analysis: Researchers access the data at Tier-2 and Tier-3 (local resources) centers

to perform physics analysis using specialized software frameworks.

Result Aggregation: The results from individual analyses are aggregated and statistically

combined to produce physics publications.

Visualizations
SPPC Data and Computing Workflow
The flow of data from collision to analysis is a multi-tiered, distributed process.
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Caption: High-level data flow from the SPPC detector through the distributed computing tiers.
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Logical Relationship of Core Software Challenges
The software challenges are interconnected, with advancements in one area often depending

on progress in others.
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Caption: Interdependencies between the major software and computing challenges for the

SPPC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

